![molecular formula C11H12Cl4N2O B2963281 3-chloro-2,2-dimethyl-N'-(2,4,6-trichlorophenyl)propanehydrazide CAS No. 156819-61-3](/img/structure/B2963281.png)
3-chloro-2,2-dimethyl-N'-(2,4,6-trichlorophenyl)propanehydrazide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Scientific Research Applications
Synthesis and Cytotoxic Activity
A study focused on the synthesis of novel metal complexes derived from methyl-3-(4-chlorophenyl)-3-hydroxy-2,2-dimethylpropanoate derivatives, which include compounds structurally related to 3-chloro-2,2-dimethyl-N'-(2,4,6-trichlorophenyl)propanehydrazide. These compounds were tested for their anti-tumor activities, particularly as potential CDK8 kinase inhibitors, showing significant inhibitory actions against human colorectal carcinoma cells without affecting normal cells, proposing a mechanism for colon cancer therapy (Aboelmagd et al., 2021).
Molecular Structure and Antimicrobial Activity
Another research explored the molecular structure, spectroscopic, quantum chemical, and topological parameters, including molecular docking and antimicrobial activity of compounds closely related to this compound. This study provided insights into the stability, charge delocalization, and potential antibacterial and antifungal effects of such compounds, supporting their use in developing new antimicrobial agents (Sivakumar et al., 2021).
Optical Nonlinearity and Limiting Studies
The third-order nonlinear optical properties of propane hydrazides, a category encompassing the compound , were investigated, revealing their potential in optical device applications such as optical limiters and switches. This research underscores the importance of these compounds in advancing optical technologies and materials science (Naseema et al., 2012).
Polymerization Catalysts
Research on new C2v- and chiral C2-symmetric olefin polymerization catalysts based on nickel(II) and palladium(II) diimine complexes, including those bearing moieties related to this compound, highlighted their role in synthesizing well-defined polyolefins. These findings are crucial for the development of new materials with specific properties and applications (Schmid et al., 2001).
Mitochondrial Accumulation
A study on 3-chloromethylpyridyl bipyridine fac-tricarbonyl rhenium, a compound with structural similarities, demonstrated its accumulation in mitochondria due to its thiol-reactive properties. This research provides a basis for the targeted delivery of therapeutic agents to mitochondria, offering potential advancements in drug development and cellular imaging (Amoroso et al., 2008).
Mechanism of Action
Target of Action
The primary target of 3-chloro-2,2-dimethyl-N’-(2,4,6-trichlorophenyl)propanehydrazide is D-alanine–D-alanine ligase . This enzyme plays a crucial role in bacterial cell wall synthesis, making it a potential target for antibacterial drugs .
Mode of Action
It is known that the compound interacts with its target, d-alanine–d-alanine ligase, potentially inhibiting its function . This could lead to disruption of bacterial cell wall synthesis, thereby exerting an antibacterial effect .
Biochemical Pathways
Given its target, it is likely that the compound affects the pathway of bacterial cell wall synthesis . By inhibiting D-alanine–D-alanine ligase, the compound could disrupt the formation of peptidoglycan, a key component of the bacterial cell wall .
Pharmacokinetics
Therefore, the impact of these properties on the compound’s bioavailability is currently unknown .
Result of Action
Given its potential inhibitory effect on d-alanine–d-alanine ligase, it is likely that the compound disrupts bacterial cell wall synthesis, leading to bacterial cell death .
Action Environment
Factors such as temperature, ph, and the presence of other substances could potentially affect the compound’s activity .
Properties
IUPAC Name |
3-chloro-2,2-dimethyl-N'-(2,4,6-trichlorophenyl)propanehydrazide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12Cl4N2O/c1-11(2,5-12)10(18)17-16-9-7(14)3-6(13)4-8(9)15/h3-4,16H,5H2,1-2H3,(H,17,18) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZLLOKTWLAJFLMH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(CCl)C(=O)NNC1=C(C=C(C=C1Cl)Cl)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H12Cl4N2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
330.0 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.